1-(1,5-dimethyl-1H-pyrazole-3-carbonyl)piperazine
Overview
Description
1,5-Dimethyl-1H-pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms . Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .
Molecular Structure Analysis
The molecular weight of 1,5-Dimethyl-1H-pyrazole is 96.1304 .
Chemical Reactions Analysis
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .
Physical And Chemical Properties Analysis
The physical form of 1,5-Dimethyl-1H-pyrazole-3-carbonyl chloride, a related compound, is solid. It has a molecular weight of 158.59 and a boiling point of 73-74°C .
Scientific Research Applications
Organic Synthesis
Pyrazole derivatives, such as the one , have been found to play a crucial role in organic synthesis . They can act as both directing and transforming groups, making them versatile tools in the creation of complex organic compounds .
Pharmaceutical Applications
Pyrazole serves as a fundamental element present in various small molecules, exhibiting a diverse array of pharmaceutical activities . This suggests that “1-(1,5-dimethyl-1H-pyrazole-3-carbonyl)piperazine” could potentially be used in the development of new drugs or therapies.
Agricultural Applications
Similar to its pharmaceutical applications, pyrazole derivatives have been found to have agricultural activities . This could mean that “1-(1,5-dimethyl-1H-pyrazole-3-carbonyl)piperazine” might be used in the development of new pesticides or other agricultural chemicals.
Oxidation Reactions
While not directly related to “1-(1,5-dimethyl-1H-pyrazole-3-carbonyl)piperazine”, it’s worth noting that similar compounds like 3,5-Dimethyl-1H-pyrazole have been used in combination with Chromium (VI) oxide as a valuable reagent for oxidation of primary and secondary alcohols to carbonyl compounds . This suggests potential applications in chemical reactions involving oxidation.
Preparation of Pyrazolato Ligated Complexes
3,5-Dimethyl-1H-pyrazole is a common reagent for the preparation of pyrazolato ligated complexes . This suggests that “1-(1,5-dimethyl-1H-pyrazole-3-carbonyl)piperazine” could potentially be used in similar applications.
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1,5-dimethylpyrazol-3-yl)-piperazin-1-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O/c1-8-7-9(12-13(8)2)10(15)14-5-3-11-4-6-14/h7,11H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPKSZMBPJFXDDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C)C(=O)N2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,5-dimethyl-1H-pyrazole-3-carbonyl)piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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